Cas no 88681-05-4 (Benzenesulfonamide, N-(3,5-dichloro-4-nitrophenyl)-)

Benzenesulfonamide, N-(3,5-dichloro-4-nitrophenyl)- structure
88681-05-4 structure
Product Name:Benzenesulfonamide, N-(3,5-dichloro-4-nitrophenyl)-
CAS No:88681-05-4
MF:C12H8Cl2N2O4S
MW:347.173919677734
CID:624827
PubChem ID:71319493
Update Time:2025-04-19

Benzenesulfonamide, N-(3,5-dichloro-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-(3,5-dichloro-4-nitrophenyl)-
    • N-(3,5-dichloro-4-nitrophenyl)benzenesulfonamide
    • DTXSID10749514
    • 88681-05-4
    • Inchi: 1S/C12H8Cl2N2O4S/c13-10-6-8(7-11(14)12(10)16(17)18)15-21(19,20)9-4-2-1-3-5-9/h1-7,15H
    • InChI Key: TXNCGDZIICLOLC-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=C(C=1)NS(C1C=CC=CC=1)(=O)=O)Cl)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 345.9581833g/mol
  • Monoisotopic Mass: 345.9581833g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 100Ų

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